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Compound of Interest

Compound Name: 2-Pyridylmethyl acetate

CAS No.: 1007-49-4

Cat. No.: B086835

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Pyridylmethyl acetate, a pyridine derivative with the chemical formula C₈H₉NO₂, is an

organic compound that has garnered interest in various scientific fields. It is structurally an

ester of 2-pyridylmethanol and acetic acid. This technical guide provides a comprehensive

overview of the discovery, history, synthesis, and properties of 2-Pyridylmethyl acetate, with a

focus on its role as a versatile building block in organic synthesis and its relevance to the

development of novel chemical entities.

Discovery and Historical Context
The precise first synthesis of 2-pyridylmethyl acetate is not documented in a singular

discovery paper, a common occurrence for foundational chemical compounds that often appear

as intermediates. However, its history is intrinsically linked to the synthesis of its precursor, 2-

pyridylmethanol. A significant milestone in this context is the work of W. M. Edwards and P. C.

Teague, who described the preparation of 2-pyridylmethanol in 1949.
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A key development in the synthesis of pyridylmethyl esters, including the acetate, is detailed in

a 1953 patent. This patent outlines a process for preparing pyridine alcohols and their

corresponding carboxylic acid esters. The method involves the reaction of an alkylpyridine N-

oxide with a carboxylic acid anhydride. Specifically, it describes the formation of pyridylcarbinol

esters through this pathway, providing a foundational method for the synthesis of 2-

pyridylmethy acetate and its analogs. This process represents a significant early step in the

deliberate synthesis of this class of compounds.

Physicochemical Properties
2-Pyridylmethyl acetate is a colorless liquid at room temperature, characterized by the

physical and chemical properties summarized in the table below. Its polar nature, attributed to

the acetate group, renders it soluble in polar solvents like water and alcohols. Conversely, the

hydrophobic pyridine ring decreases its solubility in non-polar solvents.

Property Value

Molecular Formula C₈H₉NO₂

Molecular Weight 151.17 g/mol [1]

CAS Number 1007-49-4[1]

Melting Point -12.0 °C

Boiling Point 243.0 °C

Density 1.145 g/cm³

Synthesis and Experimental Protocols
The primary and most common method for the synthesis of 2-pyridylmethyl acetate is the

esterification of 2-pyridylmethanol with acetic anhydride. This reaction is often catalyzed by a

base, with pyridine itself being a common choice due to its ability to also act as the solvent.

General Experimental Protocol: Acetylation of 2-
Pyridylmethanol
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This protocol is a generalized procedure based on common laboratory practices for O-

acetylation.

Materials:

2-Pyridylmethanol

Acetic anhydride (Ac₂O)

Dry pyridine

Dry dichloromethane (CH₂Cl₂) or ethyl acetate (EtOAc)

1 M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Toluene

Procedure:

Under an inert atmosphere (e.g., Argon), dissolve 2-pyridylmethanol (1.0 equivalent) in dry

pyridine (2–10 mL per mmol of alcohol).

Cool the solution to 0 °C in an ice bath.

Slowly add acetic anhydride (1.5–2.0 equivalents per hydroxyl group) to the cooled solution.

Allow the reaction mixture to warm to room temperature and stir until the starting material is

completely consumed, as monitored by thin-layer chromatography (TLC).

Quench the reaction by the careful addition of dry methanol (MeOH).

Remove the majority of the pyridine and other volatile components by co-evaporation with

toluene under reduced pressure.
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Dilute the residue with dichloromethane or ethyl acetate.

Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and

brine.[2]

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under

reduced pressure to yield the crude product.

Purify the residue by silica gel column chromatography to obtain pure 2-pyridylmethyl
acetate.[2]

Synthesis of 2-Pyridylmethyl Acetate

Reactants

Reaction Conditions

2-Pyridylmethanol

Esterification Reaction

Acetic Anhydride

Pyridine (Solvent/Catalyst)

Room Temperature

Aqueous Workup & Purification 2-Pyridylmethyl Acetate
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General workflow for the synthesis of 2-pyridylmethyl acetate.

Role in Chemical Synthesis and Drug Development
While 2-pyridylmethyl acetate itself is not known to have a direct role in biological signaling

pathways, its significance lies in its utility as a versatile building block and ligand in coordination

chemistry, which has implications for drug development and catalysis. The pyridine-containing

scaffold is a prevalent feature in a multitude of FDA-approved drugs.

The most notable application of the 2-pyridylmethyl moiety is in the formation of the tripodal

ligand, tris(2-pyridylmethyl)amine (TPMA). TPMA is synthesized from 2-picolylamine, a

derivative of 2-pyridylmethanol, and is renowned for its ability to form stable complexes with a

wide range of transition metals. These metal complexes have found extensive use in catalysis,

including atom transfer radical polymerization (ATRP), and as models for the active sites of

metalloenzymes.

Furthermore, derivatives of 2-pyridylmethylamine have been investigated for their potential as

therapeutic agents. For instance, novel derivatives have been synthesized and evaluated as

potent and selective agonists at 5-HT1A receptors, indicating potential for the development of

new antidepressants. Additionally, TPMA has been studied as a potential anti-tumor agent for

osteosarcoma.[3] These examples highlight the indirect but crucial role of the 2-pyridylmethyl

scaffold, and by extension its acetate precursor, in medicinal chemistry and drug discovery.
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Role of 2-Pyridylmethyl Acetate in Chemical Synthesis
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Logical relationship of 2-pyridylmethyl acetate as a precursor.

Conclusion
2-Pyridylmethyl acetate, while not a compound with a dramatic discovery narrative,

represents a fundamental building block in the repertoire of organic and medicinal chemists. Its

history is intertwined with the development of synthetic methodologies for pyridine derivatives.

The straightforward synthesis of 2-pyridylmethyl acetate, coupled with its versatile reactivity,

has established it as a valuable precursor for more complex molecules, most notably the widely

used ligand TPMA. Its contribution to the fields of catalysis and drug discovery, albeit often as a

foundational component, underscores its continued importance in the chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10229633/
https://pubmed.ncbi.nlm.nih.gov/10229633/
https://www.ncbi.nlm.nih.gov/books/NBK593851/
https://www.ncbi.nlm.nih.gov/books/NBK593851/
https://www.researchgate.net/publication/347597066_Insights_of_Tris2-pyridylmethylamine_as_anti-tumor_agent_for_osteosarcoma_experimental_and_in_silico_studies
https://www.benchchem.com/product/b086835/docs#an-in-depth-technical-guide-to-2-pyridylmethyl-acetate-discovery-and-history
https://www.benchchem.com/product/b086835/docs#an-in-depth-technical-guide-to-2-pyridylmethyl-acetate-discovery-and-history
https://www.benchchem.com/product/b086835/docs#an-in-depth-technical-guide-to-2-pyridylmethyl-acetate-discovery-and-history
https://www.benchchem.com/product/b086835/docs#an-in-depth-technical-guide-to-2-pyridylmethyl-acetate-discovery-and-history
https://www.benchchem.com/product/b086835?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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